Cas no 2751703-63-4 (5-Bromo-6-ethyl-3-iodopyridin-2-amine)

• Product Name: 5-Bromo-6-ethyl-3-iodopyridin-2-amine
• CAS No: 2751703-63-4
• MF: C₇H₈BrIN₂
• MW: 326.960292816162
• CID: 5927784
• PubChem ID: 165658900
• Update Time: 2025-06-14

5-Bromo-6-ethyl-3-iodopyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-6-ethyl-3-iodopyridin-2-amine
• EN300-37341487
• 2751703-63-4
• 5-Bromo-6-ethyl-3-iodopyridin-2-amine

• Inchi： 1S/C7H8BrIN2/c1-2-6-4(8)3-5(9)7(10)11-6/h3H,2H2,1H3,(H2,10,11)
• InChI Key： SGVQPICEQUZFCJ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(CC)=NC=1N)Br

Computed Properties

• Exact Mass: 325.89156g/mol
• Monoisotopic Mass: 325.89156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 5-Bromo-6-ethyl-3-iodopyridin-2-amine

Comprehensive Overview of 5-Bromo-6-ethyl-3-iodopyridin-2-amine (CAS No. 2751703-63-4)

5-Bromo-6-ethyl-3-iodopyridin-2-amine (CAS No. 2751703-63-4) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by the presence of bromo, ethyl, and iodo substituents on a pyridine core, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₇H₈BrIN₂, highlights its potential for further functionalization, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for halogenated pyridines like 5-Bromo-6-ethyl-3-iodopyridin-2-amine has surged, driven by their role in the development of targeted therapies and small-molecule inhibitors. Researchers are particularly interested in its iodo and bromo groups, which facilitate cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecules for cancer research, neurological disorders, and antiviral agents, aligning with current trends in precision medicine.

The compound's ethyl substituent enhances its lipophilicity, improving membrane permeability—a critical factor in drug bioavailability. This property has led to its exploration in central nervous system (CNS) drug design, where blood-brain barrier penetration is essential. Additionally, its amine functionality offers a handle for further derivatization, enabling the creation of proteolysis-targeting chimeras (PROTACs) and other bifunctional molecules, a hot topic in degradation therapeutics.

From an industrial perspective, 5-Bromo-6-ethyl-3-iodopyridin-2-amine is synthesized via multistep protocols involving halogenation and amination of pyridine precursors. Optimized routes emphasize atom economy and green chemistry principles, addressing the growing demand for sustainable synthesis. Its stability under ambient conditions and compatibility with flow chemistry setups further bolster its appeal for scalable production.

Analytical characterization of this compound typically involves nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These techniques ensure batch-to-batch consistency, a priority for contract research organizations (CROs) and pharmaceutical manufacturers. The compound’s spectral data (e.g., ¹H NMR chemical shifts) are well-documented, aiding in rapid identification and quality control.

Emerging applications of 5-Bromo-6-ethyl-3-iodopyridin-2-amine include its use in metal-organic frameworks (MOFs) and catalysis, where its halogen atoms act as coordination sites. This aligns with the broader interest in multifunctional materials for energy storage and sensors. Furthermore, its potential role in photoredox catalysis is under investigation, leveraging the iodo group’s propensity for radical reactions.

In summary, 5-Bromo-6-ethyl-3-iodopyridin-2-amine (CAS No. 2751703-63-4) exemplifies the intersection of medicinal chemistry and materials science. Its structural versatility, coupled with rising demand for halogenated building blocks, positions it as a compound of enduring relevance. As research into personalized medicine and sustainable chemistry advances, this pyridine derivative is poised to play a pivotal role in innovation pipelines worldwide.